Cas no 103790-47-2 (2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate)

2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate structure
103790-47-2 structure
Product Name:2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate
CAS No:103790-47-2
MF:C13H17NO4
MW:251.278383970261
MDL:MFCD00245791
CID:1138994
PubChem ID:4073773
Update Time:2025-04-20

2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate
    • 1-N-Boc-2-Isopropylpiperidin-4-one
    • 1-Boc-2-isopropylpiperidin-4-one
    • t-butyl 3-(4-nitrophenyl)propanoate
    • t-butyl 2-i-propyl-4-oxopiperidine-1-carboxylate
    • tert-Butyl 2-isopropyl-4-oxopiperidine-1-carboxylate
    • CTK4G7035
    • OR9061
    • OR9053
    • OR9052
    • SureCN643400
    • TERT-BUTYL 3-(4-NITROPHENYL)PROPANOATE
    • AKOS005109297
    • 1,1-Dimethylethyl 4-nitrobenzenepropanoate
    • 103790-47-2
    • MS-7285
    • MFCD00245791
    • DTXSID501265575
    • Tert-butyl3-(4-nitrophenyl)propanoate
    • MDL: MFCD00245791
    • Inchi: 1S/C13H17NO4/c1-13(2,3)18-12(15)9-6-10-4-7-11(8-5-10)14(16)17/h4-5,7-8H,6,9H2,1-3H3
    • InChI Key: OIEYJDIVNUPPKM-UHFFFAOYSA-N
    • SMILES: O(C(CCC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

  • Exact Mass: 251.11575802g/mol
  • Monoisotopic Mass: 251.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 72.1Ų

2-methyl-2-propanyl 3-(4-nitrophenyl)propanoate Pricemore >>

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